Cas no 2680724-49-4 (2-(2,2,2-Trifluoroacetamido)-5-(trifluoromethyl)thiophene-3-carboxylic acid)

• Product Name: 2-(2,2,2-Trifluoroacetamido)-5-(trifluoromethyl)thiophene-3-carboxylic acid
• CAS No: 2680724-49-4
• MF: C₈H₃F₆NO₃S
• MW: 307.169741868973
• CID: 5633125
• PubChem ID: 165929656
• Update Time: 2025-05-19

2-(2,2,2-Trifluoroacetamido)-5-(trifluoromethyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28291573
• 2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)thiophene-3-carboxylic acid
• 2680724-49-4
• 2-(2,2,2-Trifluoroacetamido)-5-(trifluoromethyl)thiophene-3-carboxylic acid

• Inchi： 1S/C8H3F6NO3S/c9-7(10,11)3-1-2(5(16)17)4(19-3)15-6(18)8(12,13)14/h1H,(H,15,18)(H,16,17)
• InChI Key： PDJDMYFHQXFCKJ-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC(C(=O)O)=C1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 306.97378310g/mol
• Monoisotopic Mass: 306.97378310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 94.6Ų

Additional information on 2-(2,2,2-Trifluoroacetamido)-5-(trifluoromethyl)thiophene-3-carboxylic acid

Exploring the Chemical and Biological Properties of 2-(2,2,2-Trifluoroacetamido)-5-(trifluoromethyl)thiophene-3-carboxylic acid

Introduction

The compound 2-(2,2,2-Trifluoroacetamido)-5-(trifluoromethyl)thiophene-3-carboxylic acid (CAS No. 11807-49-4) has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential biological activities. This molecule is characterized by the presence of a thiophene ring, which is a five-membered aromatic heterocycle containing sulfur. The thiophene ring is further substituted with a trifluoroacetylamino group at position 2 and a trifluoromethyl group at position 5, along with a carboxylic acid moiety at position 3. These substituents contribute to the molecule's electronic properties and its ability to interact with biological systems.

Chemical Structure and Synthesis

The synthesis of this compound involves a series of carefully designed reactions to introduce the desired substituents onto the thiophene ring. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better control over the stereochemistry of the product. For instance, the use of transition metal catalysts in coupling reactions has significantly improved the efficiency of constructing the thiophene core. The introduction of trifluoromethyl groups via electrophilic substitution or radical-based methods has also been explored extensively in recent studies.

Biological Activity and Pharmacological Potential

Research into the biological activity of this compound has revealed promising results in various pharmacological assays. The presence of fluorine atoms in both the trifluoroacetylamino and trifluoromethyl groups imparts unique electronic properties to the molecule, enhancing its ability to bind to target proteins. Recent studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has shown potential as an anticancer agent by inducing apoptosis in cancer cells through modulation of specific signaling pathways.

Applications in Drug Discovery

The compound's unique combination of structural features makes it an attractive candidate for drug discovery programs targeting various therapeutic areas. Its ability to modulate multiple biological pathways simultaneously suggests that it could serve as a lead compound for developing multi-target drugs. Furthermore, ongoing research is exploring its potential as a modulator of ion channels and receptors, which could open new avenues for treating neurological disorders.

Conclusion

In conclusion, 2-(2,2,2-Trifluoroacetamido)-5-(trifluoromethyl)thiophene-3-carboxylic acid represents a promising molecule with diverse biological activities and potential applications in drug development. Its intricate structure and functional groups provide a foundation for further exploration into its pharmacological properties. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a significant role in advancing therapeutic interventions across various disease areas.